Cas no 1250510-22-5 (1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid)

• Product Name: 1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid
• CAS No: 1250510-22-5
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD11036980
• CID: 2120029
• PubChem ID: 61496820
• Update Time: 2024-11-04

1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-(3,5-difluorophenyl)-
• SY226039
• 1-(3,5-difluorophenyl)cyclopropane-1-carboxylic acid
• SCHEMBL16585228
• CS-0338284
• DA-13589
• AC3383
• AKOS010758064
• 1250510-22-5
• MFCD11036980
• 1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid

• MDL： MFCD11036980
• Inchi： 1S/C10H8F2O2/c11-7-3-6(4-8(12)5-7)10(1-2-10)9(13)14/h3-5H,1-2H2,(H,13,14)
• InChI Key： RTIJVNQRFGUGMW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 310.9±42.0 °C at 760 mmHg
• Flash Point: 141.9±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3,5-Difluorophenyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)